Cas no 914479-24-6 (2-(1-isocyanatoethyl)naphthalene)

• Product Name: 2-(1-isocyanatoethyl)naphthalene
• CAS No: 914479-24-6
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 1964145
• PubChem ID: 14325530
• Update Time: 2025-05-21

2-(1-isocyanatoethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-(1-isocyanatoethyl)-
• 2-(1-isocyanatoethyl)naphthalene
• EN300-1841107
• 914479-24-6

• Inchi： 1S/C13H11NO/c1-10(14-9-15)12-7-6-11-4-2-3-5-13(11)8-12/h2-8,10H,1H3
• InChI Key： MURMRGQNLZEEQC-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 197.084063974Da
• Monoisotopic Mass: 197.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(1-isocyanatoethyl)naphthalene

Recent Advances in the Study of 2-(1-Isocyanatoethyl)naphthalene (CAS: 914479-24-6) in Chemical Biology and Pharmaceutical Research

The compound 2-(1-isocyanatoethyl)naphthalene (CAS: 914479-24-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The insights provided herein are based on a comprehensive review of recent peer-reviewed publications, patents, and industry reports.

Recent studies have highlighted the role of 2-(1-isocyanatoethyl)naphthalene as a versatile intermediate in the synthesis of complex organic molecules, particularly in the development of novel pharmacophores. Its isocyanate functional group enables it to participate in a variety of chemical reactions, including nucleophilic additions and cycloadditions, making it a valuable building block in medicinal chemistry. Researchers have explored its utility in the design of small-molecule inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

One of the most promising applications of 2-(1-isocyanatoethyl)naphthalene is its incorporation into the synthesis of covalent inhibitors. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy in forming irreversible bonds with cysteine residues in target proteins, thereby modulating their activity. This approach has shown potential in the development of therapies for diseases such as cancer and autoimmune disorders, where selective inhibition of specific proteins is critical.

In addition to its role in covalent inhibition, 2-(1-isocyanatoethyl)naphthalene has been investigated for its potential as a fluorescent probe. Its naphthalene moiety provides intrinsic fluorescence properties, which can be exploited for imaging and diagnostic applications. Recent work has explored its use in tracking protein-ligand interactions in real-time, offering new insights into molecular mechanisms underlying disease processes.

Despite its promising applications, challenges remain in the optimization of 2-(1-isocyanatoethyl)naphthalene-based compounds. Issues such as selectivity, stability, and pharmacokinetics need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focused on structural modifications to enhance its drug-like properties while minimizing off-target effects.

In conclusion, 2-(1-isocyanatoethyl)naphthalene (CAS: 914479-24-6) represents a compelling area of study in chemical biology and pharmaceutical research. Its dual functionality as a reactive intermediate and a fluorescent probe opens new avenues for drug discovery and diagnostic development. Future studies will likely explore its potential in combination therapies and personalized medicine, further solidifying its role in advancing biomedical science.